1-Cyano-1-(methylsulfonamido)cyclopentane

• Molecular Formula: C7H12N2O2S
• Molecular Weight: 188.25 g/mol
• IUPAC Name: N-(1-cyanocyclopentyl)methanesulfonamide
• InChI: InChI=1S/C7H12N2O2S/c1-12(10,11)9-7(6-8)4-2-3-5-7/h9H,2-5H2,1H3
• InChI Key: SKCDFWRKXBKZGC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1(CCCC1)C#N

Description

1-Cyano-1-(methylsulfonamido)cyclopentane is a useful research compound. Its molecular formula is C7H12N2O2S and its molecular weight is 188.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 20.2 g (0.2 mole) triethylamine and 200 ml chloroform cooled in an ice bath, 14.7 g (0.1 mole) 1-amino-1-cyanocyclopentane hydrochloride (the product of Example 14) were spooned in over ten minutes to give a red solution. To that mixture, 11.5 g (0.1 mole) methanesulfonyl chloride in 25 ml chloroform were added dropwise over 30 minutes. The reaction mixture was stirred 30 minutes. The reaction mixture was washed with 25 ml concentrated hydrochloric acid which had been diluted to 50 ml with ice water. The layers were phase separated. The organic layer was washed twice with 50 ml ice water, dried over magnesium sulfate and stripped to give 13 g of the above-identified amber oily product.